Cas no 2167-39-7 (2-methyloxetane)

• Product Name: 2-methyloxetane
• CAS No: 2167-39-7
• MF: C₄H₈O
• MW: 72.1057214736938
• CID: 1403447
• PubChem ID: 16565
• Update Time: 2025-04-20

2-methyloxetane Chemical and Physical Properties

Names and Identifiers

• 2-methyloxetane
• BRN 0102394
• SureCN26279
• Oxetane, 2-methyl- (9CI)
• Butane, 1,3-epoxy-
• HSDB 1656
• 2-Methyloxetan
• 1,3-BUTYLENE OXIDE
• 2-methyloxethane
• 2-methyl-oxetane
• (+/-)-2-methyloxetane
• 2-methyloxatane
• 1-Methyltrimethylene oxide
• Oxetane, 2-methyl-
• Butane,1,3-epoxy
• Oxetane,2-methyl
• 2-METHYLOXETANE, (+/-)-
• 2-METHYLOXETAN [HSDB]
• AKOS015907028
• Q27236120
• 1,3-epoxybutane
• DB-003303
• FZIIBDOXPQOKBP-UHFFFAOYSA-N
• 5-17-01-00054 (Beilstein Handbook Reference)
• 05JH3GJ6W9
• 2167-39-7
• DTXSID20870944
• UNII-05JH3GJ6W9
• (2R)-2-Methyloxetane

• Inchi： 1S/C4H8O/c1-4-2-3-5-4/h4H,2-3H2,1H3
• InChI Key： FZIIBDOXPQOKBP-UHFFFAOYSA-N
• SMILES： O1CCC1C

Computed Properties

• Exact Mass: 72.05750
• Monoisotopic Mass: 72.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.8410
• Boiling Point: 59°C (estimate)
• Refractive Index: 1.3885
• PSA: 9.23000
• LogP: 0.79520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes